Cas no 1185298-39-8 (3-(Ethoxymethyl)pyrrolidine hydrochloride)

• Product Name: 3-(Ethoxymethyl)pyrrolidine hydrochloride
• CAS No: 1185298-39-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 1068735
• PubChem ID: 46735759
• Update Time: 2025-06-20

3-(Ethoxymethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Ethoxymethyl)pyrrolidine hydrochloride
• 3-(ethoxymethyl)pyrrolidine;hydrochloride
• 1185298-39-8
• AKOS015847420

• MDL： MFCD09997927
• Inchi： 1S/C7H15NO.ClH/c1-2-9-6-7-3-4-8-5-7;/h7-8H,2-6H2,1H3;1H
• InChI Key： VIEPSXNECYYLEQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CC1CNCC1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(Ethoxymethyl)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Ethoxymethyl)pyrrolidine hydrochloride

Introduction to 3-(Ethoxymethyl)pyrrolidine hydrochloride (CAS No. 1185298-39-8)

3-(Ethoxymethyl)pyrrolidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185298-39-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and roles in medicinal chemistry. The presence of an ethoxymethyl substituent in its molecular framework endows it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex pharmacophores.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it particularly useful for various biochemical assays and drug formulation processes. In recent years, there has been growing interest in exploring the potential applications of 3-(Ethoxymethyl)pyrrolidine hydrochloride in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in treating a range of diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. The pyrrolidine ring can be modified in numerous ways, allowing chemists to tailor its properties for specific applications. For instance, researchers have utilized derivatives of 3-(Ethoxymethyl)pyrrolidine hydrochloride to develop inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and diabetes. The ethoxymethyl group serves as a reactive handle, enabling further functionalization through nucleophilic substitution or condensation reactions.

Recent advancements in computational chemistry have also highlighted the importance of 3-(Ethoxymethyl)pyrrolidine hydrochloride in virtual screening campaigns. Molecular modeling studies suggest that this compound may interact with biological targets in ways that could lead to the discovery of new drugs. For example, simulations have indicated potential binding affinities with receptors involved in pain perception and neurotransmitter regulation. These findings underscore the compound's potential as a scaffold for drug discovery efforts.

In clinical research, 3-(Ethoxymethyl)pyrrolidine hydrochloride has been investigated as a precursor for synthesizing analogs with enhanced pharmacological profiles. Preliminary studies have shown that certain derivatives exhibit promising anti-inflammatory and analgesic effects. The ability to modify the pyrrolidine core while retaining its core structural features allows for fine-tuning of biological activity. This flexibility is crucial for developing drugs that are both effective and well-tolerated by patients.

The synthesis of 3-(Ethoxymethyl)pyrrolidine hydrochloride itself is an intriguing challenge that has attracted attention from synthetic chemists. Traditional methods involve multi-step reactions starting from readily available pyrrolidine derivatives. However, recent reports have described more efficient synthetic routes that minimize waste and improve yield. These innovations align with the broader trend toward green chemistry principles, emphasizing sustainability in pharmaceutical manufacturing.

Another area where 3-(Ethoxymethyl)pyrrolidine hydrochloride has found utility is in material science applications. The compound's ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Such complexes could potentially accelerate organic transformations, reducing reaction times and improving overall efficiency in industrial processes.

The future prospects for 3-(Ethoxymethyl)pyrrolidine hydrochloride appear promising, with ongoing research exploring its role in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. As our understanding of biological pathways continues to expand, compounds like this one will likely play a pivotal role in developing next-generation medications.

In summary, 3-(Ethoxymethyl)pyrrolidine hydrochloride (CAS No. 1185298-39-8) is a multifaceted compound with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a cornerstone molecule for future innovations.